(E)-1-(4-methyl-2-phenyl-1,3-thiazol-5-yl)-3-(2-nitrophenyl)-2-propen-1-one

• IUPAC Name: (E)-1-(4-methyl-2-phenyl-1,3-thiazol-5-yl)-3-(2-nitrophenyl)prop-2-en-1-one
• InChI: InChI=1S/C19H14N2O3S/c1-13-18(25-19(20-13)15-8-3-2-4-9-15)17(22)12-11-14-7-5-6-10-16(14)21(23)24/h2-12H,1H3/b12-11+
• InChI Key: QCZPUUPRAGHGNP-VAWYXSNFSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=CC=CC=C2)C(=O)C=CC3=CC=CC=C3[N+](=O)[O-]
• Isomeric SMILES: CC1=C(SC(=N1)C2=CC=CC=C2)C(=O)/C=C/C3=CC=CC=C3[N+](=O)[O-]
• Molecular Formula: C19H14N2O3S
• Molecular Weight: 350.4 g/mol

Description

(E)-1-(4-methyl-2-phenyl-1,3-thiazol-5-yl)-3-(2-nitrophenyl)-2-propen-1-one, or simply (E)-MTNP, is a synthetic organic compound that is used in various scientific research applications. This compound has a wide range of biochemical and physiological effects and has been studied extensively in the laboratory setting.

Detailed Synthesis Method

Design of the Synthesis Pathway
The synthesis pathway for (E)-1-(4-methyl-2-phenyl-1,3-thiazol-5-yl)-3-(2-nitrophenyl)-2-propen-1-one involves the condensation of 4-methyl-2-phenyl-1,3-thiazol-5-amine with 2-nitrobenzaldehyde, followed by the reaction of the resulting Schiff base with ethyl acetoacetate. The final product is obtained by the decarboxylation of the resulting β-ketoester.

Starting Materials
4-methyl-2-phenyl-1,3-thiazol-5-amine, 2-nitrobenzaldehyde, ethyl acetoacetate

Reaction
Step 1: Condensation of 4-methyl-2-phenyl-1,3-thiazol-5-amine with 2-nitrobenzaldehyde in ethanol to form the Schiff base., Step 2: Addition of ethyl acetoacetate to the Schiff base in ethanol and refluxing the mixture for several hours to form the β-ketoester., Step 3: Decarboxylation of the β-ketoester by heating with a base, such as sodium ethoxide, to form the final product, (E)-1-(4-methyl-2-phenyl-1,3-thiazol-5-yl)-3-(2-nitrophenyl)-2-propen-1-one.

Scientific Research Applications

(E)-MTNP has been used in a variety of scientific research applications. It has been studied as an inhibitor of several enzymes, including cyclooxygenase-2, phospholipase A2, and acetylcholinesterase. It has also been used as a fluorescent probe for the detection of certain biomolecules, such as proteins and nucleic acids. In addition, (E)-MTNP has been studied as a potential anti-cancer agent.

Mechanism Of Action

The mechanism of action of (E)-MTNP is not yet fully understood. However, it is believed to act as an inhibitor of several enzymes, including cyclooxygenase-2, phospholipase A2, and acetylcholinesterase. It is also believed to act as an antioxidant and to inhibit the formation of free radicals. Additionally, (E)-MTNP has been shown to interact with certain biomolecules, such as proteins and nucleic acids.

Biochemical And Physiological Effects

(E)-MTNP has been shown to have a variety of biochemical and physiological effects. In laboratory studies, (E)-MTNP has been shown to inhibit the activity of several enzymes, including cyclooxygenase-2, phospholipase A2, and acetylcholinesterase. It has also been shown to possess antioxidant activity and to inhibit the formation of free radicals. Additionally, (E)-MTNP has been shown to interact with certain biomolecules, such as proteins and nucleic acids.

Advantages And Limitations For Lab Experiments

There are several advantages and limitations to using (E)-MTNP in laboratory experiments. The primary advantage is its relatively low cost and availability. Additionally, (E)-MTNP has been shown to have a wide range of biochemical and physiological effects, making it a useful tool for studying a variety of biological processes. However, the mechanism of action of (E)-MTNP is not yet fully understood, and its effects on some biological processes may not be fully known. Additionally, (E)-MTNP may not be suitable for use in certain types of experiments due to its potential toxicity.

Future Directions

There are several potential future directions for (E)-MTNP research. One potential direction is to further investigate its mechanism of action and its effects on various biological processes. Additionally, further studies could be conducted to determine its potential toxicity and its suitability for use in certain types of experiments. Additionally, research could be conducted to investigate its potential therapeutic applications, such as its potential use as an anti-cancer agent. Finally, further research could be conducted to investigate its potential use as a fluorescent probe for the detection of certain biomolecules.